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Compound of Interest

Compound Name: TC-E 5001

Cat. No.: B15544644 Get Quote

TC-E 5001: A Technical Guide for Researchers
For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of TC-E 5001, a potent inhibitor of the Wnt signaling pathway. The document

details its mechanism of action, provides supplier and purchasing information, and outlines key

experimental protocols.

Core Properties and Mechanism of Action
TC-E 5001 is a small molecule that functions as a dual inhibitor of tankyrase 1 (TNKS1) and

tankyrase 2 (TNKS2), members of the poly(ADP-ribose) polymerase (PARP) family of

enzymes.[1] By inhibiting these enzymes, TC-E 5001 plays a crucial role in the regulation of

the canonical Wnt signaling pathway, a critical pathway in embryonic development and cancer.

[2][3]

The primary mechanism of TC-E 5001 involves the stabilization of Axin2, a key scaffolding

protein in the β-catenin destruction complex.[1][4] Tankyrases normally mediate the poly(ADP-

ribosyl)ation (PARsylation) of Axin, marking it for ubiquitination and subsequent degradation by

the proteasome.[5] By inhibiting tankyrase activity, TC-E 5001 prevents Axin degradation,

leading to the stabilization of the destruction complex. This complex then phosphorylates β-

catenin, targeting it for degradation and thereby preventing its accumulation and translocation

to the nucleus.[3][5] The downstream effect is the inhibition of the transcription of Wnt target

genes, which are often implicated in cell proliferation and survival in various cancers.[6]
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TC-E 5001 is available for research purposes from several chemical suppliers. The following

table summarizes purchasing information from prominent vendors.

Supplier
Catalog
Number

Quantity Purity CAS Number

Tocris Bioscience 5049 10 mg, 50 mg ≥98% (HPLC) 865565-29-3

TargetMol T23428
5 mg, 10 mg, 50

mg, 100 mg
99.86% 865565-29-3

MedChemExpres

s
HY-18663

10 mM*1 mL, 5

mg, 10 mg, 50

mg, 100 mg

99.86% 865565-29-3

Quantitative Data
The following table summarizes the key quantitative data for TC-E 5001's biological activity.

Target Assay Value Reference

TNKS1 Kd 79 nM [1]

TNKS2 Kd 28 nM [1]

TNKS2 IC50 33 nM [1]

Wnt/β-catenin

signaling (HEK293

cells)

IC50 picomolar range [7]

Axin2 stabilization IC50 0.709 µM [1]

Super TopFlash (STF)

reporter assay
IC50 0.215 µM [1]

Signaling Pathway Diagram
The following diagram illustrates the mechanism of action of TC-E 5001 within the canonical

Wnt signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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